Cas no 2229615-90-9 (1-(2-chloro-5-nitrophenyl)propan-2-ol)

• Product Name: 1-(2-chloro-5-nitrophenyl)propan-2-ol
• CAS No: 2229615-90-9
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 6444012
• PubChem ID: 17993765
• Update Time: 2025-06-09

1-(2-chloro-5-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-nitrophenyl)propan-2-ol
• 2229615-90-9
• EN300-1979588

• Inchi： 1S/C9H10ClNO3/c1-6(12)4-7-5-8(11(13)14)2-3-9(7)10/h2-3,5-6,12H,4H2,1H3
• InChI Key： LEFLLJWGRDKMDP-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CC(C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 215.0349209g/mol
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-chloro-5-nitrophenyl)propan-2-ol

Introduction to 1-(2-chloro-5-nitrophenyl)propan-2-ol (CAS No: 2229615-90-9)

1-(2-chloro-5-nitrophenyl)propan-2-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229615-90-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a propan-2-ol side chain attached to a nitro-substituted chlorophenyl group, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of 1-(2-chloro-5-nitrophenyl)propan-2-ol consists of a benzene ring substituted with a chlorine atom at the 2-position and a nitro group at the 5-position, linked to a propan-2-ol moiety. This arrangement imparts distinct reactivity patterns, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing nitro and electron-donating hydroxyl groups on adjacent positions enhances its potential as a precursor in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of 1-(2-chloro-5-nitrophenyl)propan-2-ol. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited in designing compounds with targeted biological activities. Additionally, the chlorophenyl moiety is often associated with enhanced lipophilicity, facilitating membrane permeability and improving oral bioavailability.

One of the most compelling aspects of 1-(2-chloro-5-nitrophenyl)propan-2-ol is its utility in the synthesis of molecules targeting inflammatory and immunomodulatory pathways. Current research indicates that nitroaromatic compounds can exhibit significant anti-inflammatory effects by modulating key signaling cascades involved in immune responses. For instance, studies have shown that derivatives of chloronitrophenyl compounds can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), making them promising candidates for treating chronic inflammatory diseases.

Furthermore, the propan-2-ol side chain in 1-(2-chloro-5-nitrophenyl)propan-2-ol provides a hydroxyl group that can be further functionalized to introduce additional pharmacophores. This flexibility allows chemists to design molecules with enhanced binding affinity to specific biological targets. For example, modifications at this position could lead to compounds with improved selectivity for certain enzymes or receptors implicated in neurological disorders.

The synthesis of 1-(2-chloro-5-nitrophenyl)propan-2-ol typically involves multi-step organic transformations starting from commercially available aromatic precursors. The chlorination and nitration steps are critical in establishing the desired substitution pattern on the benzene ring. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, can be employed to achieve high yields and purity levels essential for pharmaceutical applications.

From a medicinal chemistry perspective, 1-(2-chloro-5-nitrophenyl)propan-2-ol serves as a scaffold for structure-based drug design. Computational modeling techniques, including molecular docking and virtual screening, have been utilized to identify potential binding interactions between this compound and biological targets. Such approaches have accelerated the discovery process by predicting lead compounds with optimized pharmacokinetic profiles.

Recent advancements in biocatalysis have also highlighted the potential of using enzymes to modify 1-(2-chloro-5-nitrophenyl)propan-2-ol, enabling greener and more sustainable synthetic routes. Enzymatic methods offer precise control over regioselectivity and stereoselectivity, which are crucial for developing enantiomerically pure drugs with minimal side effects.

The safety profile of 1-(2-chloro-5-nitrophenyl)propan-2-ol is another critical consideration in its application within pharmaceutical research. While preliminary studies suggest that this compound is well-tolerated under controlled conditions, further toxicological assessments are necessary to evaluate its long-term effects. Standard protocols for acute toxicity testing, genotoxicity screening, and chronic exposure studies are being conducted to ensure its safety for preclinical development.

In conclusion, 1-(2-chloro-5-nitrophenyl)propan-2-ol (CAS No: 2229615-90-9) represents a promising candidate for further exploration in drug discovery. Its unique structural features and reactivity patterns make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.